Cas no 13855-74-8 (4-chloro-N-(hydroxymethyl)benzamide)

• Product Name: 4-chloro-N-(hydroxymethyl)benzamide
• CAS No: 13855-74-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 151472
• PubChem ID: 155414
• Update Time: 2025-10-12

4-chloro-N-(hydroxymethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-chloro-N-(hydroxymethyl)-
• 4-chloro-N-(hydroxymethyl)benzamide
• N-Hydroxymethyl-3'-chlorbenzoesaeureamid
• N-Hydroxymethyl-4-chlorbenzoesaeureamid
• N-hydroxymethyl-4-chlorobenzamide
• N-hydroxymethyl-p-chlorobenzamide
• Z1198154132
• Benzamide, 4-chloro-N-(hydroxymethyl)-
• SCHEMBL3363697
• AKOS002662712
• CHEMBL4237866
• DTXSID20160711
• N-(hydroxymethyl)-4-chlorobenzamide
• 13855-74-8
• CCRIS 2050
• BDBM50463835
• EN300-100875

• Inchi： 1S/C8H8ClNO2/c9-7-3-1-6(2-4-7)8(12)10-5-11/h1-4,11H,5H2,(H,10,12)
• InChI Key： WAIWUONKPOXLDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCO)=O

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.333
• Boiling Point: 378.5°Cat760mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.579
• PSA: 49.33000
• LogP: 1.41050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-(hydroxymethyl)benzamide

4-Chloro-N-(Hydroxymethyl)Benzamide: A Comprehensive Overview

4-Chloro-N-(hydroxymethyl)benzamide, also known by its CAS number 13855-74-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the broader class of benzamide derivatives, which are widely studied for their roles in various chemical and biological systems. The molecule consists of a benzene ring substituted with a chlorine atom at the para position and an N-hydroxymethyl group, making it a derivative of benzamide with specific functional groups that contribute to its reactivity and utility.

The structure of 4-chloro-N-(hydroxymethyl)benzamide is characterized by the presence of a benzene ring, a chlorine substituent at the fourth position, and an N-hydroxymethyl group attached to the amide nitrogen. This combination of functional groups imparts unique chemical properties, including enhanced reactivity due to the electron-withdrawing effects of the chlorine atom and the hydroxymethyl group. The compound's structure also facilitates various synthetic pathways, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-chloro-N-(hydroxymethyl)benzamide in drug discovery and development. Its amide functionality makes it a promising candidate for peptide synthesis, while its chlorine substituent can influence pharmacokinetic properties such as solubility and bioavailability. Researchers have explored its use as a building block for constructing bioactive molecules, particularly in the context of developing new therapeutic agents targeting various diseases.

In addition to its role in pharmaceutical research, 4-chloro-N-(hydroxymethyl)benzamide has found applications in materials science. Its ability to form stable amide bonds makes it useful in the synthesis of polyamides and other polymer systems. Recent advancements in polymer chemistry have leveraged this compound's properties to develop high-performance materials with tailored mechanical and thermal characteristics.

The synthesis of 4-chloro-N-(hydroxymethyl)benzamide typically involves multi-step processes that begin with chlorination of benzamide derivatives. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. These advancements underscore the importance of continuous research in optimizing synthetic pathways for this compound.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 4-chloro-N-(hydroxymethyl)benzamide is crucial for ensuring sustainable practices. Studies have shown that this compound undergoes biodegradation under specific conditions, but further research is needed to assess its long-term impact on ecosystems.

In conclusion, 4-chloro-N-(hydroxymethyl)benzamide, with its CAS number 13855-74-8, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research findings, positions it as a key player in advancing drug development, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields in the coming years.